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Compound of Interest

Compound Name: L-644698

Cat. No.: B15570149 Get Quote

IUPAC Name: N1-(4-hydroxy-1,2-butadien-1-yl)-cytosine

L-644698, more commonly known as cytallene, is an acyclic nucleoside analogue that has

demonstrated notable antiviral activity. This technical guide provides a comprehensive

overview of its chemical properties, synthesis, mechanism of action, and biological activity, with

a focus on quantitative data and experimental methodologies for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
Property Value

IUPAC Name N1-(4-hydroxy-1,2-butadien-1-yl)-cytosine[1]

Common Name Cytallene

Molecular Formula C₈H₉N₃O₂

Molecular Weight 179.18 g/mol

Appearance White to off-white solid

Chirality Exists as R-(-)- and S-(+)-enantiomers
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An improved, large-scale synthesis of racemic cytallene has been described in the literature.

The synthesis of the individual enantiomers, (R)-(-)- and (S)-(+)-cytallene, can be achieved

through lipase-catalyzed enantioselective acylation of N⁴-acylcytallenes.

Experimental Protocol: Synthesis of Racemic Cytallene
While a detailed, step-by-step protocol for the improved large-scale synthesis is not publicly

available in full, the general approach involves the coupling of a suitably protected cytosine

derivative with a 4-hydroxy-1,2-butadienyl synthon.

A generalized workflow for the synthesis is presented below:
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Starting Materials

Reaction Steps Final Product

Protected Cytosine

Coupling Reaction

Butadienyl Synthon

Deprotection Racemic Cytallene

Cytallene

Cellular Kinases

Phosphorylation

Cytallene Triphosphate

Viral DNA Polymerase

Competitive Inhibition / Chain Termination

Inhibition

Viral DNA Synthesis

Catalyzes
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Preparation

Assay Setup

Incubation & Measurement

Data Analysis

Prepare PHA-activated PBM cells

Seed cells in 96-well plate

Prepare HIV-1 stock

Infect with HIV-1

Add serial dilutions of Cytallene

Incubate for 7 days

Measure p24 antigen by ELISA

Calculate % inhibition

Determine IC50 and IC90

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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